- Synthesis of novel pyridine and pyrimidine derivatives as potential inhibitors of HIV-1 reverse transcriptase using palladium-catalysed C-N cross-coupling and nucleophilic aromatic substitution reactions, ARKIVOC (Gainesville, 2020, (3), 152-170
Cas no 89281-13-0 (2,6-Dichloroisonicotinamide)
2,6-Dichloroisonicotinamide structure
Product Name:2,6-Dichloroisonicotinamide
CAS No:89281-13-0
MF:C6H4Cl2N2O
MW:191.014759063721
MDL:MFCD00052640
CID:61241
PubChem ID:2781802
Update Time:2024-11-26
2,6-Dichloroisonicotinamide Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dichloroisonicotinamide
- 2,6-dichloropyridine-4-carboxamide
- N-[3-(4-Aminophenyl)propyl]-N,N-dimethylamine
- 2,5-DICHLORO-4'-PHENOXYBENZOPHENONE
- 2,6-Dichlor-isonicotinsaeure-amid
- 2,6-dichloro-4-amidopyridine
- 2,6-dichloro-4-carbamoylpyridine
- 2,6-Dichloro-4-pyridinecarboxamide
- 2,6-dichloro-isonicotinic acid amide
- Isonicotinamide,2,6-dichloro- (7CI)
- 2,6-Dichloro-4-pyridinecarboxamide (ACI)
- Isonicotinamide, 2,6-dichloro- (7CI)
- CFYBBFGXTQBLQV-UHFFFAOYSA-N
- AC-14633
- SY032124
- 89281-13-0
- CS-0151393
- SCHEMBL3281481
- 2,6-dichloroisonicotinamide, AldrichCPR
- Oprea1_674830
- PS-4483
- DTXSID00381861
- D86224
- MFCD00052640
- SB52351
- AKOS009077364
-
- MDL： MFCD00052640
- Inchi： 1S/C6H4Cl2N2O/c7-4-1-3(6(9)11)2-5(8)10-4/h1-2H,(H2,9,11)
- InChI Key： CFYBBFGXTQBLQV-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(Cl)N=C(Cl)C=1)N
Computed Properties
- Exact Mass: 189.97000
- Monoisotopic Mass: 189.97
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 56A^2
Experimental Properties
- Density: 1.524
- Melting Point: 202 °C
- Boiling Point: 298.1 ℃ at 760 mmHg
- Flash Point: 134.1°C
- Refractive Index: 1.603
- PSA: 55.98000
- LogP: 2.18760
2,6-Dichloroisonicotinamide Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,6-Dichloroisonicotinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029007370-250mg |
2,6-Dichloroisonicotinamide |
89281-13-0 | 95% | 250mg |
$1029.00 | 2023-08-31 | |
| Alichem | A029007370-500mg |
2,6-Dichloroisonicotinamide |
89281-13-0 | 95% | 500mg |
$1600.75 | 2023-08-31 | |
| Alichem | A029007370-1g |
2,6-Dichloroisonicotinamide |
89281-13-0 | 95% | 1g |
$3010.80 | 2023-08-31 | |
| Fluorochem | 023466-1g |
2,6-Dichloroisonicotinamide |
89281-13-0 | 95% | 1g |
￡28.00 | 2022-02-28 | |
| Fluorochem | 023466-5g |
2,6-Dichloroisonicotinamide |
89281-13-0 | 95% | 5g |
￡108.00 | 2022-02-28 | |
| Fluorochem | 023466-10g |
2,6-Dichloroisonicotinamide |
89281-13-0 | 95% | 10g |
￡182.00 | 2022-02-28 | |
| Fluorochem | 023466-25g |
2,6-Dichloroisonicotinamide |
89281-13-0 | 95% | 25g |
￡378.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009274-1g |
2,6-Dichloroisonicotinamide |
89281-13-0 | 1g |
714.0CNY | 2021-07-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009274-5g |
2,6-Dichloroisonicotinamide |
89281-13-0 | 5g |
2485.0CNY | 2021-07-08 | ||
| Apollo Scientific | OR27131-250mg |
2,6-Dichloroisonicotinamide |
89281-13-0 | 95% | 250mg |
£15.00 | 2025-02-19 |
2,6-Dichloroisonicotinamide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Dichloromethane , Water ; 30 min, 0 °C; 4 h, 0 °C → rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 10 h, 120 °C; 120 °C → rt
1.2 Reagents: Ammonia Solvents: Water ; rt; 1 h, cooled
1.2 Reagents: Ammonia Solvents: Water ; rt; 1 h, cooled
Reference
- Synthesis of 2,6-dichloropyridine-4-carboxaldehyde and its by-product, Jingxi Huagong, 2014, 31(4), 529-531
Production Method 3
Reaction Conditions
1.1 Reagents: Zinc , Lithium chloride Solvents: Tetrahydrofuran ; 18 °C; 1 h, 18 °C
1.2 -20 °C; 5 min, -20 °C; -20 °C → 25 °C; 2 h, 25 °C
1.3 Reagents: Potassium carbonate Solvents: Methanol ; 25 °C; 12 h, 25 °C
1.2 -20 °C; 5 min, -20 °C; -20 °C → 25 °C; 2 h, 25 °C
1.3 Reagents: Potassium carbonate Solvents: Methanol ; 25 °C; 12 h, 25 °C
Reference
- Preparation of Primary Amides from Functionalized Organozinc Halides, Organic Letters, 2010, 12(16), 3648-3650
2,6-Dichloroisonicotinamide Raw materials
- 2,6-dihydroxypyridine-4-carboxylic acid
- 2,6-Dichloro-4-iodopyridine
- trichloroethanecarbonyl isocyanate
- 2,6-Dichloropyridine-4-carbonyl Chloride
2,6-Dichloroisonicotinamide Preparation Products
2,6-Dichloroisonicotinamide Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
89281-13-0 (2,6-Dichloroisonicotinamide) Related Products
- 131418-17-2(2-Chloro-N-ethylisonicotinamide)
- 101066-61-9(2-Chloroisonicotinaldehyde)
- 6271-78-9(6-Chloro-3-pyridinecarboxamide)
- 58481-04-2(2-chloropyridine-4-carbohydrazide)
- 57803-51-7(2,6-Dichloro-isonicotinic Acid hydrazide)
- 88579-63-9((2,6-dichloro-4-pyridyl)methanamine)
- 100859-84-5(2-Chloroisonicotinamide)
- 113293-70-2(2,6-Dichloropyridine-4-carboxaldehyde)
- 182224-71-1(N4-Benzyl-2,6-dichloroisonicotinamide)
- 131418-11-6(N-Methyl 2-chloroisonicotinamide)
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